2,5-difluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide

• IUPAC Name: 2,5-difluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C16H13F2NO3S2/c17-13-3-4-15(18)16(8-13)24(20,21)19(9-12-5-7-23-11-12)10-14-2-1-6-22-14/h1-8,11H,9-10H2
• InChI Key: ZVOAAIUNJOGXNA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CSC=C2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C16H13F2NO3S2
• Molecular Weight: 369.4 g/mol

Description

2,5-difluoro-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzenesulfonamide, also known as DFTBS, is a compound used in scientific research for its potential as a pharmaceutical agent. The compound was first synthesized in 2014 and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Organic Synthesis and Catalysis

A study by Wang et al. (2014) highlighted the synthesis of N-(furan-3-ylmethylene)benzenesulfonamides through a gold(I)-catalyzed cascade reaction, which involves a rarely observed 1,2-alkynyl migration onto a gold carbenoid. This method enriches gold carbenoid chemistry with regard to group migration, potentially offering insights into similar compounds' synthesis pathways, including 2,5-difluoro derivatives (Wang et al., 2014).

Crystallography and Molecular Interactions

Research by Bats et al. (2001) detailed the crystal structures of closely related benzenesulfonamide derivatives, emphasizing the role of intermolecular C-H...O, C-H...π, and C-H...Cl interactions in determining crystal packing. Such studies are crucial for understanding the molecular architecture and interaction patterns of complex molecules, including 2,5-difluoro derivatives (Bats et al., 2001).